Cas no 2227715-68-4 ((1R)-2,2,2-trifluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol
• CAS No: 2227715-68-4
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 5985598
• PubChem ID: 165652532
• Update Time: 2025-10-13

(1R)-2,2,2-trifluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol
• 2227715-68-4
• EN300-1947944

• Inchi： 1S/C9H8F3NO3/c1-5-4-6(8(14)9(10,11)12)2-3-7(5)13(15)16/h2-4,8,14H,1H3/t8-/m1/s1
• InChI Key： ZSUZHTPKVACQGP-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=CC(=C(C)C=1)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on (1R)-2,2,2-trifluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol

Comprehensive Overview of (1R)-2,2,2-trifluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol (CAS No. 2227715-68-4)

The compound (1R)-2,2,2-trifluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol (CAS No. 2227715-68-4) is a chiral fluorinated alcohol derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethyl group and a nitrophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The stereospecific (1R)-configuration further enhances its utility in asymmetric synthesis, a growing area of interest in modern drug development.

Recent trends in organic chemistry highlight the increasing demand for fluorinated building blocks, driven by their ability to improve metabolic stability and bioavailability in drug candidates. The CAS No. 2227715-68-4 compound aligns with this trend, as its trifluoroethyl group is known to enhance lipophilicity and membrane permeability. Researchers are particularly interested in its application for kinase inhibitors and antiviral agents, topics frequently searched in scientific databases and AI-driven platforms.

From a synthetic perspective, the nitro group in (1R)-2,2,2-trifluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol offers versatile reactivity, enabling transformations such as reduction to amines or cyclization reactions. This flexibility is crucial for designing high-value intermediates in multi-step syntheses. Industry professionals often search for nitrophenyl derivatives and chiral fluorinated alcohols, making this compound a relevant subject for discussion in academic and industrial forums.

Environmental and regulatory considerations are also critical when discussing CAS No. 2227715-68-4. The compound's biodegradability and green chemistry compatibility are frequently queried topics, reflecting the broader shift toward sustainable chemical practices. Innovations in catalytic reduction methods for nitro groups, for instance, could further enhance the appeal of this molecule in eco-conscious applications.

In summary, (1R)-2,2,2-trifluoro-1-(3-methyl-4-nitrophenyl)ethan-1-ol represents a compelling case study at the intersection of medicinal chemistry, asymmetric synthesis, and sustainable innovation. Its structural features and reactivity profile position it as a key player in addressing contemporary challenges in drug discovery and agrochemical design.